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Compound of Interest

Compound Name: Benzyltrimethylsilane

Cat. No.: B1265640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core properties of

Benzyltrimethylsilane, a versatile organosilicon compound. The information is presented to

be a valuable resource for professionals in research, scientific exploration, and drug

development.

Chemical and Physical Properties
Benzyltrimethylsilane is a colorless liquid with a characteristic odor. It is soluble in common

organic solvents but insoluble in water. Its fundamental chemical and physical properties are

summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties of Benzyltrimethylsilane
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Property Value Reference(s)

Molecular Formula C₁₀H₁₆Si [1][2]

Molecular Weight 164.32 g/mol [1][2]

CAS Number 770-09-2 [1][3][4]

Appearance Liquid [1]

Boiling Point 187-191 °C at 760 mmHg [1][3][4]

Density 0.863 - 0.893 g/mL [1][4][5]

Flash Point 57 - 58.9 °C [1][3][5]

Refractive Index 1.475 [5]

Table 2: Chemical Identifiers of Benzyltrimethylsilane

Identifier Value Reference(s)

IUPAC Name benzyl(trimethyl)silane [1]

Synonyms
α-Trimethylsilyltoluene,

Trimethyl(phenylmethyl)silane
[1][6]

InChI Key
MRIWRLGWLMRJIW-

UHFFFAOYSA-N
[1][3]

Canonical SMILES
C--INVALID-LINK--

(C)CC1=CC=CC=C1
[1][6]

Spectroscopic Properties
The structural elucidation of Benzyltrimethylsilane is supported by various spectroscopic

techniques. The key spectral data are summarized below.

Table 3: Spectroscopic Data of Benzyltrimethylsilane
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Technique Key Data Reference(s)

¹H NMR

δ (ppm): 7.19 (m, 2H, Ar-H),

7.06 (m, 1H, Ar-H), 6.99 (m,

2H, Ar-H), 2.07 (s, 2H, CH₂),

-0.20 (s, 9H, Si(CH₃)₃)

[7]

¹³C NMR

Predicted shifts: Aromatic

carbons in the range of 124-

141 ppm, CH₂ at ~25 ppm, and

Si(CH₃)₃ at ~ -1.5 ppm.

[6]

²⁹Si NMR

Chemical shift values are

available in specialized

databases.

[8]

Infrared (IR)

Characteristic peaks for C-H

stretching of the aromatic ring

and methyl groups, Si-C

stretching, and aromatic

overtones.

Mass Spectrometry (MS)

Molecular Ion (M⁺) at m/z =

164. Key fragments at m/z =

149 [M-CH₃]⁺, 91 [C₇H₇]⁺

(tropylium ion), 73 [Si(CH₃)₃]⁺.

[9]

Reactivity and Applications
Benzyltrimethylsilane is a valuable reagent in organic synthesis, primarily due to the

stabilizing effect of the silicon atom on an adjacent carbocation (the α-effect) and its ability to

act as a benzyl anion equivalent.

Its reactivity is characterized by:

Electrophilic Substitution: The C-Si bond can be cleaved by electrophiles, leading to the

formation of a new C-E bond at the benzylic position. This is particularly useful in Friedel-

Crafts type reactions where the trimethylsilyl group acts as a proton surrogate, directing the

substitution to the benzylic carbon.
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Photochemical Reactions: Under UV irradiation, Benzyltrimethylsilane can undergo distinct

photochemical processes depending on the solvent. In ethanol, benzyl radicals are formed,

while in non-polar solvents like 3-methylpentane, α-trimethylsilylbenzyl radicals and radical

cations are generated[10][11].

Experimental Protocols
Synthesis of Benzyltrimethylsilane via Grignard
Reaction
This protocol describes a common method for the preparation of Benzyltrimethylsilane.

Reaction Scheme:

C₆H₅CH₂Cl + Mg → C₆H₅CH₂MgCl C₆H₅CH₂MgCl + (CH₃)₃SiCl → C₆H₅CH₂Si(CH₃)₃ + MgCl₂

Materials:

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Benzyl chloride

Chlorotrimethylsilane

Iodine crystal (as initiator)

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Procedure:

Preparation of Grignard Reagent:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, place magnesium turnings.
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Add a small crystal of iodine.

Add anhydrous diethyl ether or THF to cover the magnesium.

In the dropping funnel, place a solution of benzyl chloride in anhydrous diethyl ether or

THF.

Add a small amount of the benzyl chloride solution to initiate the reaction (indicated by the

disappearance of the iodine color and gentle refluxing).

Once the reaction has started, add the remaining benzyl chloride solution dropwise at a

rate that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure

complete reaction.

Reaction with Chlorotrimethylsilane:

Cool the freshly prepared benzylmagnesium chloride solution to 0 °C in an ice bath.

Add chlorotrimethylsilane dropwise via the dropping funnel with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Work-up and Purification:

Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

Separate the organic layer and extract the aqueous layer with diethyl ether.

Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

Filter the solution and remove the solvent by rotary evaporation.

Purify the crude product by fractional distillation under reduced pressure to obtain pure

Benzyltrimethylsilane.
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Visualizations
Synthesis of Benzyltrimethylsilane

Synthesis of Benzyltrimethylsilane via Grignard Reaction

Step 1: Grignard Reagent Formation

Step 2: Silylation

Benzyl Chloride

Benzylmagnesium
Chloride

+ Mg / Dry Ether

Mg

Benzyltrimethylsilane

+ (CH3)3SiCl

Chlorotrimethylsilane

Click to download full resolution via product page

Caption: Synthesis of Benzyltrimethylsilane.

Electrophilic Substitution Reaction
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Electrophilic Substitution of Benzyltrimethylsilane

Benzyltrimethylsilane

Carbocation
Intermediate

+ E+

Electrophile (E+)
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(Bn-E)

- (CH3)3Si+

(CH3)3Si-X

+ X-

Workflow for Characterization of Benzyltrimethylsilane

Synthesized
Benzyltrimethylsilane

Purification
(Distillation)

Structural Verification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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